Cas no 6837-05-4 (2-phenyl-1,4,-butanediol)

• Product Name: 2-phenyl-1,4,-butanediol
• CAS No: 6837-05-4
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 970233
• Update Time: 2024-03-06

2-phenyl-1,4,-butanediol Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1,4,-butanediol
• 2-phenylbutane-1,4-diol
• (R)-2-phenylbutane-1,4-diol
• 1,4-Butanediol, 2-phenyl-

• Inchi： 1S/C10H14O2/c11-7-6-10(8-12)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2
• InChI Key： BVDKYMGISZDCIY-UHFFFAOYSA-N
• SMILES： C(O)C(C1=CC=CC=C1)CCO

Computed Properties

• Exact Mass: 166.09942

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Melting Point: 70 °C
• Boiling Point: 165 °C
• PSA: 40.46
• pka: 14.65±0.10(Predicted)